Cas no 2228395-39-7 (5-bromo-3-(but-3-yn-1-yl)-2-chloropyridine)

• Product Name: 5-bromo-3-(but-3-yn-1-yl)-2-chloropyridine
• CAS No: 2228395-39-7
• MF: C₉H₇BrClN
• MW: 244.515580415726
• CID: 5902363
• PubChem ID: 165678983
• Update Time: 2025-05-26

5-bromo-3-(but-3-yn-1-yl)-2-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-(but-3-yn-1-yl)-2-chloropyridine
• EN300-1937006
• 2228395-39-7

• Inchi： 1S/C9H7BrClN/c1-2-3-4-7-5-8(10)6-12-9(7)11/h1,5-6H,3-4H2
• InChI Key： HDUSLKKSBCMNGW-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)CCC#C)Cl

Computed Properties

• Exact Mass: 242.94504g/mol
• Monoisotopic Mass: 242.94504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9Ų

Additional information on 5-bromo-3-(but-3-yn-1-yl)-2-chloropyridine

Introduction to 5-bromo-3-(but-3-yn-1-yl)-2-chloropyridine (CAS No. 2228395-39-7)

5-bromo-3-(but-3-yn-1-yl)-2-chloropyridine, identified by the CAS number 2228395-39-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into the six-membered ring structure. The presence of multiple substituents, including a bromo group, a chloro group, and an alkyne moiety, makes this molecule a versatile intermediate in synthetic chemistry and drug development.

The structural features of 5-bromo-3-(but-3-yn-1-yl)-2-chloropyridine contribute to its unique reactivity and potential applications. The bromo and chloro substituents are particularly valuable in medicinal chemistry due to their ability to participate in various chemical transformations, such as cross-coupling reactions, which are widely used in the synthesis of complex molecular architectures. Additionally, the butenynyl group introduces a reactive triple bond that can be further functionalized, offering opportunities for the development of novel pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives. The combination of electron-withdrawing and electron-donating groups in 5-bromo-3-(but-3-yn-1-yl)-2-chloropyridine suggests potential biological activity across multiple therapeutic areas. For instance, studies have indicated that pyridine-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of substituents in this molecule may enhance its interaction with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of 5-bromo-3-(but-3-yn-1-yl)-2-chloropyridine is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop novel drug candidates with improved efficacy and reduced toxicity. For example, recent studies have demonstrated the use of this compound in generating substituted pyridines that exhibit enhanced binding affinity to protein targets. This underscores the importance of 5-bromo-3-(but-3-yn-1-yl)-2-chloropyridine in advancing drug discovery efforts.

The synthesis of 5-bromo-3-(but-3-yn-1-yl)-2-chloropyridine involves a series of well-defined chemical steps that highlight its synthetic accessibility. The process typically begins with the functionalization of a pyridine precursor, followed by selective bromination and chlorination. The introduction of the butenynyl group is achieved through Sonogashira coupling or similar palladium-catalyzed reactions. These synthetic strategies ensure high yield and purity, making the compound suitable for both laboratory-scale research and industrial applications.

From a computational chemistry perspective, 5-bromo-3-(but-3-yn-1-yl)-2-chloropyridine has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how different substituents influence the compound's binding affinity and selectivity. For instance, computational analyses have revealed that the spatial arrangement of bromo and chloro groups enhances binding to certain enzymes and receptors. Such findings are crucial for optimizing drug design and improving therapeutic outcomes.

The versatility of 5-bromo-3-(but-3-ylnl)-2-chloropyridine extends beyond its role as an intermediate in drug synthesis. It has also been explored as a ligand in catalytic systems, where its ability to coordinate with transition metals facilitates various organic transformations. This dual functionality makes it an attractive candidate for developing new catalytic protocols that could streamline synthetic routes in pharmaceutical manufacturing.

In conclusion, 5-bromo--(but--nyl)--2-chloropyridine (CAS No. 2228395--39--7) represents a significant advancement in medicinal chemistry due to its structural complexity and functional diversity. Its potential applications in drug development, coupled with its synthetic accessibility, make it a valuable asset for researchers seeking innovative solutions in pharmaceutical research. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly pivotal role in shaping the future of medicine.